2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one

• IUPAC Name: 2,3-dimethyl-5,7-dinitroquinazolin-4-one
• InChI: InChI=1S/C10H8N4O5/c1-5-11-7-3-6(13(16)17)4-8(14(18)19)9(7)10(15)12(5)2/h3-4H,1-2H3
• InChI Key: IKERGEBMHOMUMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])C(=O)N1C
• Molecular Formula: C10H8N4O5
• Molecular Weight: 264.19 g/mol

Description

2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one, also known as DNQX, is a potent antagonist of ionotropic glutamate receptors. This compound is widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one acts as a non-competitive antagonist of AMPA and kainate glutamate receptors. It binds to the receptor in a non-competitive manner, which means that it does not compete with the glutamate binding site. Instead, it binds to a different site on the receptor and prevents the channel from opening. This leads to a decrease in the excitatory postsynaptic potential and a reduction in synaptic transmission.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In the brain, it can block the induction of long-term potentiation (LTP), which is a cellular mechanism underlying learning and memory. It can also block the induction of long-term depression (LTD), which is a cellular mechanism underlying memory extinction. In addition, this compound has been shown to have anticonvulsant and neuroprotective effects in animal models of epilepsy and ischemia.

Advantages and Limitations for Lab Experiments

2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one is a potent and selective antagonist of AMPA and kainate glutamate receptors. It has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. However, there are some limitations to its use. This compound is not a selective antagonist of all glutamate receptors, and it does not block NMDA receptors, which are also involved in synaptic plasticity and learning. In addition, this compound can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one. One direction is to develop more selective and potent antagonists of glutamate receptors, which can help researchers to study the role of specific receptor subtypes in various brain functions. Another direction is to study the role of glutamate receptors in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Finally, future research can focus on the development of new therapeutic agents that target glutamate receptors, which can have potential applications in the treatment of various neurological and psychiatric disorders.
Conclusion
In conclusion, this compound is a potent antagonist of AMPA and kainate glutamate receptors, which has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. It has a variety of biochemical and physiological effects, and it has potential applications in the treatment of various neurological and psychiatric disorders. However, there are some limitations to its use, and future research can focus on the development of more selective and potent antagonists of glutamate receptors, as well as the study of the role of glutamate receptors in various brain functions and disorders.

Scientific Research Applications

2,3-dimethyl-5,7-dinitroquinazolin-4(3H)-one is widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes. Glutamate receptors are the most abundant excitatory neurotransmitter receptors in the brain, and they play a crucial role in synaptic plasticity, learning, and memory. This compound is a potent antagonist of AMPA and kainate glutamate receptors, which are involved in fast synaptic transmission. By blocking these receptors, this compound can help researchers to understand the role of glutamate receptors in various brain functions.